Cas no 83375-82-0 (1-Decanol, 8-methyl-, acetate)

• Product name: 1-Decanol, 8-methyl-, acetate
• CAS No: 83375-82-0
• MF: C₁₁H₂₄O^.C₂H₄O₂
• MW: 232.35962
• CID: 583393
• PubChem ID: 71407243

1-Decanol, 8-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Decanol, 8-methyl-, acetate
• acetic acid,8-methyldecan-1-ol
• 83375-82-0
• DTXSID70827827
• Acetic acid--8-methyldecan-1-ol (1/1)

• Inchi： InChI=1S/C11H24O.C2H4O2/c1-3-11(2)9-7-5-4-6-8-10-12;1-2(3)4/h11-12H,3-10H2,1-2H3;1H3,(H,3,4)
• InChI Key： GYTSSRPPEVEIKI-UHFFFAOYSA-N
• SMILES： CCC(C)CCCCCCCO.CC(=O)O

Computed Properties

• Exact Mass: 232.20384475g/mol
• Monoisotopic Mass: 232.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų